N-(1-benzyltetrazol-5-yl)-1-(oxolan-3-yl)piperidin-4-amine

• IUPAC Name: N-(1-benzyltetrazol-5-yl)-1-(oxolan-3-yl)piperidin-4-amine
• InChI: InChI=1S/C17H24N6O/c1-2-4-14(5-3-1)12-23-17(19-20-21-23)18-15-6-9-22(10-7-15)16-8-11-24-13-16/h1-5,15-16H,6-13H2,(H,18,19,21)
• InChI Key: VYFZMTKZZOJXCQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC2=NN=NN2CC3=CC=CC=C3)C4CCOC4
• Molecular Formula: C17H24N6O
• Molecular Weight: 328.4 g/mol

Description

N-(1-benzyltetrazol-5-yl)-1-(oxolan-3-yl)piperidin-4-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, pharmacology, and biochemistry. This compound is known for its unique chemical structure and properties, which make it an interesting subject of study.

Mechanism of Action

The exact mechanism of action of N-(1-benzyltetrazol-5-yl)-1-(oxolan-3-yl)piperidin-4-amine is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the inflammatory response. This leads to a reduction in inflammation and pain, which makes it an effective treatment for various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. Additionally, it has also been shown to reduce the production of reactive oxygen species (ROS), which are known to contribute to the development of various diseases such as cancer and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1-benzyltetrazol-5-yl)-1-(oxolan-3-yl)piperidin-4-amine in lab experiments is its ability to selectively target specific enzymes and proteins that are involved in the inflammatory response. This makes it a valuable tool for the development of new drugs for the treatment of various diseases. However, one of the main limitations of using this compound in lab experiments is its relatively complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are many potential future directions for the study of N-(1-benzyltetrazol-5-yl)-1-(oxolan-3-yl)piperidin-4-amine. One of the main areas of focus is the development of new drugs for the treatment of various diseases such as arthritis and cancer. Additionally, this compound has also been studied for its potential use as a diagnostic tool for the detection of certain diseases. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

The synthesis of N-(1-benzyltetrazol-5-yl)-1-(oxolan-3-yl)piperidin-4-amine involves a multi-step process that requires the use of various reagents and catalysts. The first step involves the synthesis of 1-(3-aminopropyl)piperidine, which is then reacted with oxalyl chloride to form 1-(oxalyl-3-yl)piperidine. The resulting compound is then reacted with sodium azide to form 1-(azido-3-yl)piperidine, which is then reduced to the corresponding amine using hydrogen gas and palladium on carbon catalyst. Finally, the benzyltetrazole group is introduced using a copper-catalyzed azide-alkyne cycloaddition reaction.

Scientific Research Applications

N-(1-benzyltetrazol-5-yl)-1-(oxolan-3-yl)piperidin-4-amine has been studied extensively for its potential applications in the field of medicine and pharmacology. It has been shown to possess significant anti-inflammatory and analgesic properties, which make it a promising candidate for the development of new drugs for the treatment of various diseases such as arthritis and cancer. Additionally, this compound has also been studied for its potential use as a diagnostic tool for the detection of certain diseases.